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Abstract

Bananin is a synthetic compound characterized by a unique trioxa-adamantane core
conjugated to a pyridoxal (vitamin B6) derivative.[1][2] This guide provides a comprehensive
overview of Bananin, including its chemical identifiers, synthesis, and biological activity, with a
particular focus on its role as a potent inhibitor of the SARS Coronavirus (SCV) helicase.
Experimental data and protocols are detailed to support further research and development.

Chemical Identification

Identifier Value Source

3-[3-hydroxy-5-
(hydroxymethyl)-2-methyl-4-

IUPAC Name pyridinyl]-2,4,10- PubChem|3]
trioxatricyclo[3.3.1.13,7]decan
e-1,5,7-triol
CAS Number 665026-57-3 PubChem][3]
Molecular Formula C14H17NOS8 PubChem][3]
Molecular Weight 327.29 g/mol PubChem|[3]
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Synthesis

Bananin and its derivatives are synthesized through the reaction of phloroglucinol with
aromatic aldehydes.[1][4] The synthesis is typically catalyzed by hydrochloric acid or sodium
hydroxide in an aqueous solution. The formation of the highly symmetric trioxa-adamantane-
triol (TAT) cage system is the driving force for the synthesis.[1][4]

Biological Activity and Mechanism of Action

Bananin has demonstrated significant antiviral effects, particularly against the SARS
coronavirus.[1][4] It functions as a potent inhibitor of the SCV helicase, a crucial enzyme for
viral replication.

Inhibition of SARS-CoV Helicase

Bananin inhibits both the ATPase and helicase activities of the SCV helicase.[1][2] Mechanistic
studies have revealed that Bananin acts as a noncompetitive inhibitor with respect to both ATP
and nucleic acid.[1] This suggests that Bananin binds to a site on the helicase that is distinct
from the ATP and nucleic acid binding sites.[1]

The proposed mechanism of action involves Bananin binding to the SCV helicase, which in
turn inhibits its enzymatic functions essential for viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12415578?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7110988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7110988/
https://pubmed.ncbi.nlm.nih.gov/15797214/
https://pubmed.ncbi.nlm.nih.gov/15797214/
https://pubchem.ncbi.nlm.nih.gov/compound/Bananin
https://www.researchgate.net/publication/7939215_The_Adamantane-Derived_Bananins_Are_Potent_Inhibitors_of_the_Helicase_Activities_and_Replication_of_SARS_Coronavirus
https://www.benchchem.com/product/b12415578#bananin-cas-number-and-iupac-name
https://www.benchchem.com/product/b12415578#bananin-cas-number-and-iupac-name
https://www.benchchem.com/product/b12415578#bananin-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12415578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

